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Compound of Interest

Compound Name: URB447

Cat. No.: B110035

This document provides immediate and essential safety and logistical information for the proper
handling and disposal of the synthetic cannabinoid receptor ligand, URB447. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure the safe management of this compound within a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) with explicit disposal instructions for URB447
is publicly available. Therefore, this guidance is based on general best practices for the
disposal of hazardous chemical waste and investigational drugs. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific requirements
and to ensure full compliance with local, state, and federal regulations.

Chemical Data and Identifiers

For proper waste manifest documentation and communication with safety personnel, key
identifying information for URB447 is summarized below.
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Identifier Value

IUPAC Name --INVALID-LINK--methanone
CAS Number 696580-99-9

Molecular Formula C25H21CIN20

Molecular Weight 400.9 g/mol

Synthetic Cannabinoid Receptor Ligand, Pyrrole

Compound Type I
Derivative

Experimental Protocol: Proper Disposal of URB447

The following step-by-step protocol outlines the recommended procedure for the disposal of
URB447 waste, including pure compound, solutions, and contaminated labware.

. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or
goggles), and chemical-resistant gloves (nitrile or neoprene) when handling URB447 in any

form.
. Waste Segregation and Collection:
Do not dispose of URB447 down the drain or in the regular trash.
Establish a designated hazardous waste container for all URB447 waste. This includes:
o Expired or unused pure URB447 solid.
o Solutions containing URB447.
o Contaminated consumables such as pipette tips, weighing papers, and gloves.
The waste container must be:

o Made of a compatible material (e.g., polyethylene).
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o Leak-proof with a secure, tight-fitting lid.

o Clearly labeled as "Hazardous Waste" and include the full chemical name: "--INVALID-
LINK--methanone" and CAS number "696580-99-9".

3. Handling of Different Waste Forms:

e Solid Waste: Collect unadulterated URB447 powder and contaminated solids (e.g., weighing
papers, gloves) in the designated hazardous waste container.

» Liquid Waste: Collect solutions containing URB447 in a separate, compatible, and clearly
labeled hazardous liquid waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's EHS guidelines.

o Sharps Waste: Needles, syringes, or other sharps contaminated with URB447 must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof. The
container should be labeled as hazardous waste with the chemical name.

4. Storage of Hazardous Waste:

o Store the sealed and labeled URB447 hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.

e The SAA should be a secure area, away from general lab traffic and incompatible materials.
o Ensure the container remains closed at all times, except when adding waste.
5. Arranging for Disposal:

e Once the hazardous waste container is full or has reached the accumulation time limit set by
your institution, contact your EHS department to arrange for a hazardous waste pickup.

e Provide the EHS team with a complete and accurate description of the waste contents as
indicated on the label.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of URB447 waste in a
laboratory setting.
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Caption: Workflow for the safe disposal of URB447 waste.

« To cite this document: BenchChem. [Essential Safety and Disposal Protocol for URB447].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110035#urb447-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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